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Compound of Interest

Compound Name: o-Phenanthroline-d8

Cat. No.: B1601435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, procedural guidance for the safe handling and disposal of

o-Phenanthroline-d8. Adherence to these protocols is critical to ensure personnel safety and

environmental protection.

Hazard Identification and Personal Protective
Equipment
o-Phenanthroline-d8 is classified as a toxic and irritant substance.[1] It is toxic if swallowed

and very toxic to aquatic life with long-lasting effects. Appropriate personal protective

equipment (PPE) is mandatory to prevent exposure.
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Hazard GHS Classification
Required Personal
Protective Equipment
(PPE)

Acute Oral Toxicity Category 3
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)[1]

Skin Corrosion/Irritation Irritant[1] Protective clothing, Lab coat[1]

Serious Eye Damage/Irritation Irritant[1] Chemical safety goggles[1][2]

Respiratory Irritation Irritant[1]

NIOSH/MSHA-approved

respirator or work in a certified

chemical fume hood[1][2]

Hazardous to the Aquatic

Environment

Acute Category 1, Chronic

Category 1

Not Applicable for direct

personal protection, but crucial

for spill and disposal

management.

Safe Handling and Storage Protocols
Proper handling and storage are essential to minimize risk.

Handling:

Engineering Controls: Always handle o-Phenanthroline-d8 within a certified chemical fume

hood to ensure adequate ventilation.[1][3]

Personal Practices: Avoid all personal contact, including inhalation of dust.[4][5] Do not eat,

drink, or smoke in areas where the chemical is handled. Wash hands thoroughly after

handling.[6]

Spill Preparedness: Ensure an eyewash station and safety shower are readily accessible.[1]

Have a spill kit with appropriate absorbent materials nearby.

Storage:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]
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Protection: Protect from light and moisture.[1]

Security: Store in a locked cabinet or an area accessible only to authorized personnel.[3]

Incompatibilities: Keep away from strong oxidizing agents and acids.[1]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting.[6] Immediately call a POISON

CENTER or doctor.[6]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[2] Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of water.[1] Remove contaminated clothing.[3] If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[6]

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is mandatory.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.
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Contain: For minor spills, carefully scoop up the solid material and place it in a labeled,

sealed container for disposal.[1] Avoid generating dust.[3]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate safety officer.

Waste Disposal:

Containerization: Collect all o-Phenanthroline-d8 waste, including contaminated materials,

in a clearly labeled, sealed, and appropriate waste container.

Regulations: Dispose of waste through a licensed disposal company.[1] All waste disposal

must be in accordance with local, state, and federal regulations.[5]

Environmental Protection: Do not allow the product or contaminated water to enter drains or

waterways.[3]

Workflow for Handling and Disposal of o-
Phenanthroline-d8
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o-Phenanthroline-d8 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of o-Phenanthroline-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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